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Compound of Interest

Compound Name: Vanadium iodide (VI2)

Cat. No.: B096223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

Vanadium (II) Iodide (VI₂). It is intended for informational purposes for a professional audience

and should not be substituted for a formal Safety Data Sheet (SDS) provided by a supplier.

Comprehensive toxicological data for Vanadium (II) Iodide is limited, and therefore, this

compound should be handled with extreme care as a substance of unknown toxicity.

Chemical and Physical Properties
Vanadium (II) Iodide is a black, micaceous solid.[1] Key physical and chemical data are

summarized in the table below. This information is crucial for understanding its behavior under

various experimental and storage conditions.
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Property Value Source

Molecular Formula I₂V PubChem[2], LookChem[3]

Molecular Weight 304.75 g/mol

PubChem[2], LookChem[3],

American Elements[4], US

EPA[5]

Appearance Black micaceous solid Wikipedia

Density 5.44 g/cm³
Wikipedia[1], American

Elements[4]

Melting Point Sublimes at 750-800°C LookChem[3], WebElements[6]

Boiling Point 850°C WebElements[6]

CAS Number 15513-84-5
PubChem, Wikipedia,

LookChem[3], US EPA[5]

EC Number 239-545-6
PubChem, Wikipedia[1],

American Elements[4]

Hazard Identification and GHS Classification
There is a significant lack of consensus and detailed information regarding the specific hazards

of Vanadium (II) Iodide. One source reported that VI₂ was "not classified" as hazardous under

GHS criteria by one company.[2] However, the absence of data does not equate to an absence

of hazard. Given the known toxicity of other vanadium compounds, a cautious approach is

imperative.

For context, other vanadium compounds, such as Vanadium (V) oxide, are classified with

significant hazards, including:

Acute toxicity (oral and inhalation)

Germ cell mutagenicity

Carcinogenicity
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Reproductive toxicity

Specific target organ toxicity (single and repeated exposure)

While these classifications do not directly apply to VI₂, they underscore the potential for toxicity

within this class of compounds.

Toxicological Data
Specific toxicological studies (e.g., LD₅₀, LC₅₀) for Vanadium (II) Iodide were not identified in

the public domain. The health effects of vanadium and its compounds are primarily associated

with the respiratory system upon inhalation.[7]

General Vanadium Compound Toxicology:

Inhalation: Vanadium compounds are known respiratory toxicants.[7] Inhalation of vanadium

pentoxide dust, for instance, can lead to respiratory distress and damage to the lungs, throat,

and nasal passages in animal studies.[7]

Oral: Ingestion of some vanadium compounds has been shown to cause gastrointestinal

distress, including cramps, in humans.[8]

Carcinogenicity: Vanadium pentoxide is classified by IARC as possibly carcinogenic to

humans (Group 2B).[8] The carcinogenicity of VI₂ is unknown.

Due to the lack of specific data for VI₂, it is prudent to assume it may possess similar

toxicological properties to other vanadium compounds and handle it accordingly.

Experimental Protocols
Detailed experimental protocols for the safety and toxicological testing of Vanadium (II) Iodide

are not publicly available. In the absence of specific guidelines, standard protocols for

assessing the toxicity of poorly characterized chemical substances should be adapted. These

would typically include:

In vitro cytotoxicity assays: Using relevant cell lines to determine the concentration at which

VI₂ induces cell death.
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Genotoxicity assays: Such as the Ames test to assess mutagenic potential.

Acute toxicity studies in animal models: Following OECD guidelines to determine LD₅₀/LC₅₀

values.

Researchers planning to work with VI₂ should design their experiments in consultation with

environmental health and safety professionals and consider the ethical implications of any in

vivo testing.

Handling and Storage
In the absence of a specific SDS, the following general precautions should be taken when

handling Vanadium (II) Iodide:
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Precaution Detailed Protocol

Engineering Controls

All handling of VI₂ powder should be conducted

in a certified chemical fume hood to minimize

inhalation exposure.

Personal Protective Equipment (PPE)

Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and chemical safety goggles. For

procedures that may generate significant dust, a

respirator may be necessary.

Handling

Avoid creating dust. Use appropriate tools for

transferring the solid. Wash hands thoroughly

after handling.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Keep away from

incompatible materials such as strong acids and

reducing agents.[9]

Spills

In case of a spill, evacuate the area. Wearing

appropriate PPE, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal.

Disposal

Dispose of waste VI₂ and contaminated

materials as hazardous waste in accordance

with local, state, and federal regulations.

Logical Workflow for Handling Chemicals with
Unknown Toxicity
The following diagram illustrates a logical workflow for safely managing a chemical compound,

such as Vanadium (II) Iodide, for which comprehensive safety data is not available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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